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Compound of Interest

Compound Name: 1-Ethyl-2,3-dimethylbenzene

Cat. No.: B1294627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive benchmark of the solvent properties of 1-Ethyl-2,3-
dimethylbenzene, an aromatic hydrocarbon, against a range of commonly used laboratory

and industrial solvents. The selection of an appropriate solvent is critical in chemical synthesis,

purification, and formulation, directly impacting reaction efficiency, product purity, and safety.

This document presents key physical and chemical data in a comparative format to aid in

solvent selection for research, development, and manufacturing applications.

Comparative Analysis of Solvent Properties
1-Ethyl-2,3-dimethylbenzene belongs to the family of substituted benzene compounds and is

utilized in specialty chemical production and as a solvent in various industrial processes.[1] Its

nonpolar nature makes it effective for dissolving other nonpolar substances and it is highly

soluble in many organic solvents like hexane and ether.[1] The following table summarizes its

key properties alongside those of other common organic solvents, providing a basis for

comparison.
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Propert
y

1-Ethyl-
2,3-
dimethy
lbenzen
e

Toluene
o-
Xylene

Acetone Ethanol
Dichlor
ometha
ne

n-
Hexane

CAS

Number

933-98-

2[2][3]
108-88-3 95-47-6 67-64-1 64-17-5 75-09-2 110-54-3

Molecula

r Formula

C₁₀H₁₄[2]

[3][4]
C₇H₈ C₈H₁₀ C₃H₆O C₂H₆O CH₂Cl₂ C₆H₁₄

Molecula

r Weight

( g/mol )

134.22[1]

[2]
107.14 106.16 58.08[5] 46.07[5] 84.93 86.18

Boiling

Point

(°C)

188 -

194[3][6]
110.6 144 56.2[5] 78.5[5] 39.8 68.7

Melting

Point

(°C)

-36.5 to

-50[1][3]

[6]

-95 -25.2 -94.3[5] -114.1[5] -96.7 -95.3

Density

(g/cm³ at

20°C)

0.8747 -

0.892[1]

[2]

0.867 0.88 0.786[5] 0.789[5] 1.326 0.659

Water

Solubility

Insoluble[

1]

0.05

g/100mL

0.0175

g/100mL

Miscible[

5]

Miscible[

5]

1.3

g/100mL
Insoluble

Dielectric

Constant

(at 20°C)

N/A 2.38 2.57 20.7[5] 24.6[5] 9.08 1.88

Flash

Point

(°C)

51[2][3] 4.4 32 -18[5] 13[5] N/A -22

Experimental Protocols
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The data presented in this guide are determined by standardized experimental methods. The

Organisation for Economic Co-operation and Development (OECD) provides a set of

internationally accepted guidelines for testing chemical properties.[1][7][8][9] Similarly, ASTM

International publishes technical standards for materials, products, systems, and services. The

following are summaries of typical protocols for determining the key solvent properties listed

above.

Determination of Boiling Point (OECD TG 103)
The boiling point of a liquid is the temperature at which its vapor pressure equals the

atmospheric pressure. This property is a crucial indicator of a solvent's volatility.

Apparatus: A distillation flask, condenser, thermometer, and a heating source (e.g., heating

mantle or oil bath). The capillary method is also widely used for small sample volumes.[6][10]

[11]

Method (Distillation):

The solvent is placed in the distillation flask along with boiling chips to ensure smooth

boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the flask to accurately measure the temperature of the vapor.

The solvent is heated, and as it boils, the vapor rises, surrounds the thermometer bulb,

and then enters the condenser.

The temperature is recorded when it stabilizes during the distillation process. This stable

temperature is the boiling point.[12]

Method (Capillary - Thiele Tube):

A small amount of the liquid is placed in a sample tube, and a capillary tube (sealed at one

end) is inverted and placed inside.

The assembly is attached to a thermometer and heated in a Thiele tube containing oil.
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Heating continues until a rapid and continuous stream of bubbles emerges from the

capillary tube.

The heat is removed, and the temperature at which the liquid begins to enter the capillary

tube upon cooling is recorded as the boiling point.[13]

Determination of Density (ASTM D4052, ASTM D2111)
Density is the mass of a substance per unit volume and is essential for quality control and

material identification.[2][14]

Apparatus: A pycnometer (a glass flask with a precise volume), a digital density meter, or a

hydrometer, and an analytical balance.

Method (Pycnometer):

The empty pycnometer is cleaned, dried, and its mass is accurately weighed.

The pycnometer is filled with the solvent, ensuring no air bubbles are trapped, and the

stopper is inserted. The temperature of the solvent is recorded.

The filled pycnometer is weighed again.

The mass of the solvent is calculated by subtracting the mass of the empty pycnometer.

The density is calculated by dividing the mass of the solvent by the known volume of the

pycnometer. This procedure is often repeated for precision.[4]

Method (Digital Density Meter): Modern digital density meters measure the oscillation of a U-

shaped tube filled with the sample to determine its density with high precision.[15]

Determination of Water Solubility (OECD TG 105 / ASTM
E1148)
Water solubility is a critical parameter for assessing the environmental fate of a chemical and

its applications in aqueous systems.[16]
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Apparatus: Flask with a stirrer, constant temperature bath, and an analytical method for

determining the concentration of the substance in water (e.g., chromatography,

spectroscopy).

Method (Flask Method):

An excess amount of the solvent is added to a known volume of purified water in a flask.

The flask is sealed and agitated in a constant temperature bath for a prolonged period

(e.g., 24-48 hours) to ensure equilibrium is reached.

After agitation, the mixture is allowed to stand to let the undissolved solvent separate.

A sample of the aqueous phase is carefully taken, ensuring no undissolved solvent is

included. Centrifugation may be used for better separation.

The concentration of the solvent in the aqueous sample is determined using an

appropriate analytical technique. This concentration represents the water solubility of the

substance at that temperature.

Visualization of Solvent Selection Workflow
The process of selecting a suitable solvent for a specific application in research or drug

development involves a logical progression of steps. The following diagram illustrates a typical

decision-making workflow.
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Caption: A workflow diagram illustrating the key decision points in the solvent selection

process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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